Cas no 1797085-29-0 (1,3-benzothiazol-2-yl(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)methanone)

• Product Name: 1,3-benzothiazol-2-yl(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)methanone
• CAS No: 1797085-29-0
• MF: C₁₅H₁₂N₄OS
• MW: 296.346981048584
• CID: 5370413
• Update Time: 2025-11-07

1,3-benzothiazol-2-yl(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)methanone Chemical and Physical Properties

Names and Identifiers

• 1,3-benzothiazol-2-yl(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)methanone

• Inchi： 1S/C15H12N4OS/c20-15(14-18-12-3-1-2-4-13(12)21-14)19-6-5-11-10(8-19)7-16-9-17-11/h1-4,7,9H,5-6,8H2
• InChI Key： FGNLPQPWCRNSGX-UHFFFAOYSA-N
• SMILES： C(C1=NC2=CC=CC=C2S1)(N1CC2C=NC=NC=2CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 1,3-benzothiazol-2-yl(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)methanone

1,3-Benzothiazol-2-yl(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)methanone: A Comprehensive Overview

The compound with CAS No. 1797085-29-0, commonly referred to as 1,3-benzothiazol-2-yl(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)methanone, has garnered significant attention in the field of organic chemistry and materials science. This compound is a derivative of benzothiazole, a heterocyclic aromatic compound known for its versatile applications in pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound incorporates a benzothiazole moiety linked to a pyrido[4,3-d]pyrimidine ring system, creating a unique molecular architecture that exhibits intriguing electronic and optical properties.

Recent studies have highlighted the potential of 1,3-benzothiazol-2-yl(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)methanone as a building block for constructing advanced functional materials. Its ability to form stable π-conjugated systems makes it an attractive candidate for applications in organic electronics. Researchers have explored its use in the development of organic light-emitting diodes (OLEDs) and photovoltaic devices, where its electronic properties play a crucial role in enhancing device performance.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the benzothiazole ring through cyclization reactions and the subsequent coupling with the pyrido[4,3-d]pyrimidine moiety. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, opening new avenues for exploring stereochemical effects in this compound's properties.

From a structural perspective, 1,3-benzothiazol-2-yl(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)methanone exhibits a high degree of conjugation due to the extended π-system spanning both the benzothiazole and pyrido[4,3-d]pyrimidine units. This conjugation not only imparts stability to the molecule but also contributes to its distinctive electronic characteristics. Computational studies using density functional theory (DFT) have provided insights into its electronic structure and reactivity, further aiding in the design of related compounds with tailored properties.

In terms of applications, this compound has shown promise in the field of biomedical imaging due to its fluorescence properties. Researchers have demonstrated that it can serve as a fluorescent probe for detecting specific biomolecules under physiological conditions. Additionally, its photoresponsive behavior has been leveraged in developing smart materials that respond to external stimuli such as light or temperature changes.

Looking ahead, the exploration of 1,3-benzothiazol-2-yl(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)methanone is expected to continue driving innovation in multiple disciplines. Its unique combination of structural features and functional properties positions it as a valuable tool for addressing challenges in drug discovery, material science, and beyond. As research progresses, new insights into its potential applications will undoubtedly emerge, solidifying its role as an important molecule in contemporary chemical research.